N-[2-amino-2-(4-methoxyphenyl)ethyl]-4-nitrobenzene-1-sulfonamide hydrochloride

• IUPAC Name: N-[2-amino-2-(4-methoxyphenyl)ethyl]-4-nitrobenzenesulfonamide;hydrochloride
• InChI: InChI=1S/C15H17N3O5S.ClH/c1-23-13-6-2-11(3-7-13)15(16)10-17-24(21,22)14-8-4-12(5-9-14)18(19)20;/h2-9,15,17H,10,16H2,1H3;1H
• InChI Key: BRMGRVKSTNYHGT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(CNS(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-])N.Cl
• Molecular Formula: C15H18ClN3O5S
• Molecular Weight: 387.8 g/mol
• CAS No.: 1798743-32-4

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact synthesis pathway would depend on the starting materials and the specific conditions under which the reactions are carried out. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the functional groups mentioned above would significantly influence the compound’s structure. For example, the nitro group is a strong electron-withdrawing group, which could impact the compound’s reactivity.

Chemical Reactions Analysis

The compound’s chemical reactivity would be influenced by its functional groups. For instance, the amine group could participate in acid-base reactions, the nitro group in redox reactions, and the sulfonamide group in substitution or elimination reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound include characteristics like melting point, boiling point, solubility, and stability. These properties are influenced by the compound’s molecular structure. For example, the presence of polar functional groups like sulfonamide could increase the compound’s solubility in polar solvents.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically studied in the context of drug development. Without specific studies or data, it’s challenging to predict the exact mechanism of action of this compound.

Safety and Hazards

The safety and hazards associated with a compound depend on its reactivity, toxicity, and other factors. Proper handling and storage are crucial to minimize risks. For example, avoiding contact with skin and eyes, using personal protective equipment, and ensuring adequate ventilation are general safety measures.

Future Directions

The future directions for studying this compound could include exploring its potential uses in various fields such as medicine, materials science, or chemical synthesis. This would involve conducting detailed studies to understand its properties, reactivity, and interactions with other substances.